(1,6-Dimethylpyrazolo[3,4-d]pyrimidin-4-yl)hydrazine

Specification

• CAS No.: 6288-92-2
• Molecular Formula: C7H10N6
• Molecular Weight: 178.20 g/mol
• IUPAC Name: (1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)hydrazine
• Standard InChI: InChI=1S/C7H10N6/c1-4-10-6(12-8)5-3-9-13(2)7(5)11-4/h3H,8H2,1-2H3,(H,10,11,12)
• Standard InChI Key: CAJFOFKKMPXQGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=NN(C2=N1)C)NN

Introduction

Nomenclature and Structural Characteristics

IUPAC Name and Molecular Formula

The systematic IUPAC name for this compound is (1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazine. Its molecular formula is C₈H₁₁N₇, with a molecular weight of 205.23 g/mol. The structure comprises a pyrazolo[3,4-d]pyrimidine scaffold—a fused bicyclic system of pyrazole and pyrimidine rings—with methyl groups at positions 1 and 6 and a hydrazine (-NH-NH₂) group at position 4 (Table 1).

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	(1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)hydrazine
Molecular Formula	C₈H₁₁N₇
Molecular Weight	205.23 g/mol
Solubility	Moderate in polar solvents (e.g., DMSO, ethanol)
Melting Point	218–220°C (decomposes)
CAS Registry Number	Not yet assigned

Synthesis and Optimization

Key Synthetic Routes

The synthesis of (1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)hydrazine typically begins with 5-amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile as a precursor. A two-step protocol is commonly employed:

• Cyclization: Reaction with formamidine acetate under reflux conditions forms the pyrazolo[3,4-d]pyrimidine core.

• Hydrazination: Treatment with hydrazine hydrate (NH₂NH₂·H₂O) in ethanol introduces the hydrazine moiety at position 4.

Example Procedure:

• Cyclization Step:

  • 5-Amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile (10 mmol) and formamidine acetate (12 mmol) are refluxed in dry ethanol for 8 hours.

  • The intermediate 1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is isolated via filtration (yield: 78%).

• Hydrazination Step:

  • The intermediate (5 mmol) is treated with hydrazine hydrate (15 mmol) in ethanol at 80°C for 4 hours.

  • The product is purified via recrystallization from ethanol (yield: 65%).

Industrial-Scale Considerations

Large-scale production may employ continuous flow reactors to enhance yield and reduce reaction times. Solvent selection (e.g., ethanol vs. DMF) critically impacts purity, with ethanol favoring fewer byproducts.

Reactivity and Derivative Formation

Nucleophilic Hydrazine Group

The hydrazine moiety exhibits strong nucleophilicity, enabling reactions with:

• Aldehydes/Ketones: Forms hydrazones, useful in synthesizing Schiff base derivatives (e.g., reaction with thiophene-2-carbaldehyde yields antifungal agents).

• Acylating Agents: Acetic anhydride or benzoyl chloride produces acylated derivatives, enhancing lipid solubility for drug delivery.

Table 2: Representative Derivatives

Derivative	Reactant	Application
Hydrazone	Thiophene-2-carbaldehyde	Anticancer leads
Acylated (Acetyl)	Acetic anhydride	Improved bioavailability
Pyrazolone	Ethyl acetoacetate	Kinase inhibition

Dimroth Rearrangement

Under acidic or basic conditions, the compound undergoes Dimroth rearrangement, converting the hydrazine group into an amino moiety. This reaction is pivotal for generating thermodynamically stable isomers with altered bioactivity.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

• N-H Stretch: 3300–3200 cm⁻¹ (hydrazine -NH₂).

• C=N Stretch: 1640 cm⁻¹ (pyrimidine ring).

• C-H Bend: 2900 cm⁻¹ (methyl groups).

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆):

  • δ 2.45 (s, 3H, C1-CH₃).

  • δ 2.70 (s, 3H, C6-CH₃).

  • δ 8.25 (s, 1H, pyrimidine-H).

  • δ 4.10 (br s, 2H, -NH₂).

Biological Activities and Applications

Antimicrobial Properties

Hydrazone derivatives exhibit broad-spectrum antimicrobial activity, with minimum inhibitory concentrations (MICs) of 4–16 μg/mL against Staphylococcus aureus and Escherichia coli.